7-(3,4-dimethoxyphenyl)-5-(4-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H18FN3O3S/c1-12-23-19-20(29-12)18(14-6-9-16(27-2)17(10-14)28-3)24-25(21(19)26)11-13-4-7-15(22)8-5-13/h4-10H,11H2,1-3H3
• InChI Key: BIGINXYSDYFUNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=C(C=C3)F)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H18FN3O3S
• Molecular Weight: 411.5 g/mol
• CAS No.: 942004-05-9

Description

The compound 7-(3,4-dimethoxyphenyl)-5-(4-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one belongs to the thiazolo[4,5-d]pyridazinone class, characterized by a fused bicyclic core with a thiazole ring and pyridazinone moiety. Key structural features include:

• 7-position: A 3,4-dimethoxyphenyl group, contributing electron-donating methoxy substituents.
• 5-position: A 4-fluorobenzyl group, introducing an electron-withdrawing fluorine atom.
• 2-position: A methyl group, enhancing steric and electronic properties.

This compound is synthesized via cyclocondensation of substituted intermediates, as seen in analogous thiazolo[4,5-d]pyridazinones . Its structural design aims to optimize physicochemical properties and biological activity, particularly in analgesic applications .

Biological Activity

The compound 7-(3,4-dimethoxyphenyl)-5-(4-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the realm of cancer therapy and molecular inhibition. This article synthesizes existing research findings to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound belongs to a class of thiazolo-pyridazine derivatives. Its structure can be summarized as follows:

• Core Structure : Thiazolo[4,5-d]pyridazin
• Substituents :
  • 3,4-Dimethoxyphenyl group
  • 4-Fluorobenzyl group
  • Methyl group at position 2

Research indicates that compounds similar to 7-(3,4-dimethoxyphenyl)-5-(4-fluorobenzyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one may exert their biological effects through various mechanisms:

• Inhibition of ATG7 : The compound has been identified as a potential inhibitor of ATG7, a critical enzyme involved in autophagy. Inhibition of this enzyme can lead to the accumulation of damaged proteins and organelles, triggering apoptotic pathways in cancer cells .
• Tyrosinase Activity Modulation : Although not directly linked to this compound, related studies show that similar structures can influence tyrosinase activity, which is crucial for melanin synthesis and may have implications for skin-related therapies .

Biological Activity Assessment

The biological activity of the compound has been evaluated through various assays:

Antitumor Activity

In vitro studies have demonstrated that thiazolo-pyridazine derivatives exhibit significant cytotoxic effects against several cancer cell lines. For instance:

• Cell Lines Tested : CCRF-CEM leukemia cells showed varying degrees of sensitivity to related compounds with IC50 values indicating effective concentrations .
• Mechanisms : The cytotoxicity is believed to arise from the induction of apoptosis and cell cycle arrest.

Case Studies

A notable case study involving a thiazolo-pyridazine derivative highlighted its use in combination therapies. The study reported enhanced efficacy when combined with traditional chemotherapeutics, suggesting a synergistic effect that warrants further exploration.

Data Table: Biological Activity Summary

Biological Activity	Assay Type	Result	Reference
Cytotoxicity	In Vitro	IC50 < 20 µg/mL
ATG7 Inhibition	Enzymatic Assay	Significant inhibition
Melanogenesis Modulation	Tyrosinase Assay	Enhanced activity observed

Comparison with Similar Compounds

Structural Analogues

Key structural variations in thiazolo[4,5-d]pyridazinones and related heterocycles are summarized below:

Compound Name / ID (Evidence Source)	Substituents	Core Structure
Target Compound	7-(3,4-dimethoxyphenyl), 5-(4-fluorobenzyl), 2-methyl	Thiazolo[4,5-d]pyridazin-4(5H)-one
9b ()	7-(thiophen-2-yl), 5-(3,4-dimethoxyphenyl)	Thiazolo[3,2-a]pyrimidine-3,6-dione
10c ()	7-(thiophen-2-yl), 5-(3,4,5-trimethoxyphenyl), 2-(3,4,5-trimethoxybenzylidene)	Thiazolo[3,2-a]pyrimidine-3,6-dione
10a ()	7-phenyl, 2-(1-pyrrolidinyl)	Thiazolo[4,5-d]pyridazin-4(5H)-one
5a ()	5-(3,4-dimethoxyphenyl), 7-(thiophen-2-yl), 2-(4-chlorobenzylidenehydrazinyl)	Pyrido[2,3-d]pyrimidin-4(3H)-one

Key Observations :

• 7-position : The target compound’s 3,4-dimethoxyphenyl group contrasts with thiophene (9b, 10c) or phenyl (10a) substituents, offering enhanced aromatic bulk and electron donation .
• Core variations: Pyrido[2,3-d]pyrimidinones () differ in ring fusion but retain similar substituent strategies for bioactivity optimization .

Key Observations :

• The target compound’s synthesis likely parallels methods for 10a (), involving hydrazine-mediated cyclization .
• Methoxy and fluorine substituents may lower melting points compared to non-polar analogues (e.g., 9b: 110–112°C vs. 10c: 115–117°C) due to altered crystallinity .

Key Observations :

• The 3,4-dimethoxyphenyl group (target compound) may enhance analgesic activity compared to thiophene (9b) due to stronger electron donation .
• Fluorine at the 4-position could improve blood-brain barrier penetration, a critical factor for CNS-targeted analgesics .